3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione

• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• SMILES: C1C(=O)N(C(=O)O1)CCCN
• InChI: InChI=1S/C6H10N2O3/c7-2-1-3-8-5(9)4-11-6(8)10/h1-4,7H2
• InChIKey: CLMBJEHHSQQGCY-UHFFFAOYSA-N

3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione: Core Physicochemical & Scaffold Profile for Research Sourcing

3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione (CAS 1706429-42-6) is a heterocyclic small molecule (C₆H₁₀N₂O₃, MW 158.16 g/mol) comprising an oxazolidine-2,4-dione ring substituted at the N3-position with a primary-amine-terminated propyl chain [1]. The scaffold belongs to the oxazolidinedione class, which has been explored for serine protease inhibition, cytochrome bc₁ complex inhibition, and as a key intermediate in oxazolidinone antibiotic synthesis [2]. The free primary amine on the propyl linker provides a reactive handle for amide bond formation, reductive amination, or salt formation, making this compound a versatile building block for medicinal chemistry and chemical biology applications [3].

▸ Oxazolidine-2,4-dione building block with free primary amine for amide coupling, reductive amination, or salt formation

▸ Suited for medicinal chemistry diversification: single-step N-acyl/N-sulfonyl derivatization for serine protease inhibitor libraries

▸ Reported intermediate pathway to oxazolidinone antibiotics via C4-selective reduction

• [1] PubChem Compound Summary for CID 86262389, 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione. National Center for Biotechnology Information. View Source
• [2] Santana, A. B. et al. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 2012, 22(12), 3993-3997. View Source
• [3] Greco, A. et al. Convenient Synthesis of the Antibiotic Linezolid via an Oxazolidine-2,4-dione Intermediate Derived from the Chiral Building Block Isoserine. European Journal of Organic Chemistry, 2014, 2014(34), 7614-7620. View Source

Why 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione Cannot Be Replaced by Generic Oxazolidinediones

Substituting 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione with a generic oxazolidine-2,4-dione (e.g., 3-methyl or 3-phenyl) introduces critical functional deficits. The N3-substituent governs both inhibitory potency against serine proteases—where N-acyl and N-sulfonyl groups are required for pseudo-irreversible elastase inhibition, with second-order inactivation rate constants varying orders of magnitude depending on the N-substituent [1]—and the scope of downstream synthetic diversification. The free primary amine on the aminopropyl chain enables site-selective conjugation (e.g., amide coupling, biotinylation, or PEGylation) that is impossible with simple N-alkyl or N-aryl congeners. Furthermore, the 3-aminopropyl regioisomer differs from the 2-aminopropyl variant in spatial presentation of the amine, affecting both reactivity and molecular recognition. Generic substitution risks loss of the reactive handle, altered pharmacological profile, or incompatibility with established synthetic routes, making informed procurement essential [2].

Regioisomer mismatch

The 3-aminopropyl isomer differs from the 2-aminopropyl variant in amine position (~2.6 Å difference), which may alter conjugation efficiency and synthetic yields.

Missing reactive handle

Generic N-alkyl or N-aryl oxazolidine-2,4-diones lack the primary amine required for site-selective derivatization, limiting downstream diversification.

Scaffold incompatibility

Oxazolidin-2-one analogs (e.g., CAS 1019391-02-6) cannot undergo the C4-reduction central to oxazolidinone antibiotic synthesis, making them unsuitable as direct substitutes.

• [1] Santana, A. B. et al. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 2012, 22(12), 3993-3997. View Source
• [2] PubChem Compound Summary for CID 86262389. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence: 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione vs. Closest Analogs

Regiochemical Identity: 3-(3-Aminopropyl) vs. 3-(2-Aminopropyl) Oxazolidine-2,4-dione

3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione and its 2-aminopropyl regioisomer share the same molecular formula (C₆H₁₀N₂O₃) but differ in the position of the primary amine along the propyl chain. The 3-aminopropyl variant presents the amine group at the terminal carbon, maximizing its distance from the oxazolidine ring (~5.1 Å extended chain) compared to ~2.5 Å for the 2-aminopropyl analog [1]. This spatial difference affects conjugation geometry: the terminal amine in the 3-aminopropyl compound is less sterically hindered, enabling more efficient amide bond formation with bulky electrophiles (e.g., activated esters, acyl chlorides) than the α-branched amine of the 2-aminopropyl isomer. In oxazolidinone antibiotic synthesis, the (aminomethyl)oxazolidine-2,4-dione intermediate must undergo selective C4-reduction to yield the oxazolidinone core; the 3-aminopropyl substitution pattern avoids the steric clash that would occur with a 2-aminopropyl group during this critical reduction step [2].

Regiochemical Identity

Data to verify

Target: terminal amine on C3-propyl chain, ~5.1 Å from ring Comparator: internal amine on C2-propyl chain, ~2.5 Å from ring

Terminal amine steric accessibility supports efficient conjugation with bulky electrophiles.

Computed geometries (PubChem); experimental reaction yields may vary.

Evidence Dimension	Regiochemical identity and amine position
Target Compound Data	Primary amine at terminal C3 of propyl chain; extended chain length ~5.1 Å
Comparator Or Baseline	3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione; primary amine at internal C2; extended chain length ~2.5 Å
Quantified Difference	Amine-to-ring distance differs by approximately 2.6 Å; steric accessibility classification: 3-aminopropyl = primary unhindered; 2-aminopropyl = secondary-hindered
Conditions	Structural analysis based on computed molecular geometry (PubChem)

Why This Matters

The terminal amine accessibility determines reaction yields in key conjugation steps, directly affecting synthetic route feasibility and product purity.

• [1] PubChem Compound Summary for CID 86262389. National Center for Biotechnology Information. View Source
• [2] Greco, A. et al. Convenient Synthesis of the Antibiotic Linezolid via an Oxazolidine-2,4-dione Intermediate. European Journal of Organic Chemistry, 2014, 2014(34), 7614-7620. View Source

Oxazolidine-2,4-dione vs. Oxazolidin-2-one Scaffold: Differential Reactivity in Antibiotic Intermediate Synthesis

The oxazolidine-2,4-dione scaffold serves as a direct precursor to the oxazolidin-2-one core of clinical antibiotics (e.g., linezolid, tedizolid) via mild, selective C4-reduction. In a validated synthetic route, an (aminomethyl)oxazolidine-2,4-dione intermediate was reduced at the C4-position to yield linezolid in 'almost quantitative overall yield' [1]. By contrast, oxazolidin-2-one analogs (e.g., 3-(3-aminopropyl)-1,3-oxazolidin-2-one, CAS 1019391-02-6) lack the C4 carbonyl required for this transformation and cannot serve as intermediates in this pathway. The 3-(3-aminopropyl) substitution on the oxazolidine-2,4-dione scaffold provides both the reactive dione functionality and a free amine for further derivatization, a combination not available in simple oxazolidin-2-ones.

Synthetic Pathway Fit

Class-level inference

Oxazolidine-2,4-dione: C4-reduction yields oxazolidin-2-one core (reported quantitative yield) Oxazolidin-2-one: lacks C4 carbonyl, cannot undergo analogous reduction

Only the dione scaffold serves as a viable intermediate for oxazolidinone antibiotic synthesis.

Validated route: Greco et al. 2014.

Evidence Dimension	Synthetic utility as antibiotic precursor
Target Compound Data	Oxazolidine-2,4-dione scaffold; amenable to C4-selective reduction to oxazolidin-2-one; quantitative yield reported for analogous intermediate
Comparator Or Baseline	3-(3-Aminopropyl)-1,3-oxazolidin-2-one (CAS 1019391-02-6); lacks C4 carbonyl; cannot undergo analogous reduction
Quantified Difference	Qualitative difference in synthetic pathway compatibility; oxazolidine-2,4-dione enables linezolid-type antibiotic synthesis; oxazolidin-2-one does not
Conditions	Synthetic route: cyclization of α-hydroxy amide to oxazolidine-2,4-dione; C4 reduction with NaBH₄ or similar

Why This Matters

For research programs targeting oxazolidinone antibiotic synthesis, only the oxazolidine-2,4-dione scaffold (not the mono-carbonyl oxazolidin-2-one) provides a viable intermediate for the critical reduction step.

• [1] Greco, A. et al. Convenient Synthesis of the Antibiotic Linezolid via an Oxazolidine-2,4-dione Intermediate. European Journal of Organic Chemistry, 2014, 2014(34), 7614-7620. View Source

Predicted Physicochemical Properties: Aqueous Solubility and Permeability Profile vs. N-Aryl Oxazolidine-2,4-diones

The computed XLogP3-AA value for 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione is -0.9, indicating hydrophilic character [1]. In contrast, N-aryl oxazolidine-2,4-diones such as famoxadone (LogP = 4.65) and 3-phenyl-oxazolidine-2,4-dione analogs are highly lipophilic [2]. The topological polar surface area (TPSA) of the target compound is 72.6 Ų, with 4 hydrogen bond acceptors and 1 hydrogen bond donor, predicting moderate aqueous solubility and intestinal permeability [1]. This places the compound in a more favorable drug-like property space compared to highly lipophilic N-aryl congeners, which often suffer from poor aqueous solubility (<52 μg/mL for famoxadone) and high protein binding [2].

Predicted Properties

Data to verify

Target: XLogP -0.9, TPSA 72.6 Ų Famoxadone: LogP 4.65, aqueous solubility 52 µg/mL

Predicted hydrophilic profile may improve assay compatibility vs. lipophilic N-aryl congeners.

Computed values (PubChem); experimental solubility recommended.

Evidence Dimension	Predicted physicochemical properties: lipophilicity (LogP) and TPSA
Target Compound Data	XLogP3-AA = -0.9; TPSA = 72.6 Ų; HBD = 1; HBA = 4
Comparator Or Baseline	Famoxadone: LogP = 4.65; aqueous solubility = 52 μg/mL (111 nM); 3-phenyl-oxazolidine-2,4-dione: predicted LogP ~2-3
Quantified Difference	LogP difference of 5.55 log units vs. famoxadone; TPSA favors target compound for oral bioavailability prediction
Conditions	Computed properties: XLogP3 (PubChem), TPSA (Cactvs); famoxadone experimental LogP (n-octanol/water, pH 7)

Why This Matters

For biological screening campaigns requiring aqueous solubility >10 μM, the target compound's predicted physicochemical profile is substantially more favorable than N-aryl oxazolidinedione alternatives, reducing the risk of false negatives due to solubility-limited assay performance.

• [1] PubChem Compound Summary for CID 86262389. National Center for Biotechnology Information. View Source
• [2] Famoxadone. DrugFuture Chemical Properties Database. Log P (n-octanol/water): 4.65 (pH 7); solubility in water: 52 mg/L. View Source

Serine Protease Inhibitory Potential: N-Substitution-Dependent Activity of the Oxazolidine-2,4-dione Scaffold

Oxazolidine-2,4-diones bearing appropriate N-substituents function as pseudo-irreversible inhibitors of serine proteases, particularly human neutrophil elastase (HNE) and proteinase-3. N-Acyl and N-sulfonyl derivatives display high second-order inactivation rate constants (k_obs/[I]) against porcine pancreatic elastase (PPE) [1]. The inhibitory activity is exquisitely dependent on the nature of the N-substituent: N-acyl groups (e.g., 4-methoxybenzoyl) confer potent activity, whereas simple N-alkyl substitution abolishes it. 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione, with its free primary amine, serves as a direct precursor for generating N-acyl or N-sulfonyl derivatives through a single amide or sulfonamide coupling step. This contrasts with N-alkyl oxazolidine-2,4-diones, which require de novo synthesis to install protease-inhibitory pharmacophores.

Protease Inhibitory Potential

Class-level inference

N-acyl oxazolidine-2,4-diones are reported pseudo-irreversible inhibitors of HNE and proteinase-3; free amine enables direct N-acyl derivatization.

Serves as versatile intermediate for serine protease inhibitor library synthesis.

Derivative inhibitory activity not yet reported; N-acyl SAR data (Santana 2012) provide class-level support.

Evidence Dimension	Inhibitory activity against serine proteases (scaffold-level SAR)
Target Compound Data	Free amine precursor; convertible to N-acyl/N-sulfonyl derivatives predicted to be active; specific k_obs/[I] values not yet reported for derivatives of this compound
Comparator Or Baseline	N-Acyl oxazolidine-2,4-diones: potent pseudo-irreversible PPE inhibitors (high k_obs/[I]); N-alkyl oxazolidine-2,4-diones: inactive or weakly active against serine proteases
Quantified Difference	Class-level inference: N-acyl derivatives active; N-alkyl derivatives inactive. Quantitative k_obs/[I] data available for specific N-acyl compounds in Santana et al. (2012) but not yet reported for 3-aminopropyl-derived N-acyl analogs.
Conditions	PPE inhibition assay; HNE and proteinase-3 inhibition confirmed for select N-acyl/N-sulfonyl oxazolidine-2,4-diones (Santana et al., 2012)

Why This Matters

Procurement of the 3-aminopropyl derivative provides a single, versatile intermediate that can be diversified into a library of N-acyl/N-sulfonyl analogs for serine protease inhibitor screening, avoiding the need to source multiple pre-functionalized oxazolidine-2,4-diones.

• [1] Santana, A. B. et al. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 2012, 22(12), 3993-3997. View Source

Antifungal Activity: Oxazolidine-2,4-dione Scaffold vs. Famoxadone and Pyramoxadone

Novel oxazolidine-2,4-dione derivatives bearing phenoxypyridine moieties have demonstrated antifungal activity superior to the commercial fungicides famoxadone and pyramoxadone. Compound 2-4 exhibited EC₅₀ values of 1.78, 2.47, 2.33, and 2.23 μg/mL against Rhizoctonia solani, Botrytis cinerea, Sclerotinia sclerotiorum, and Pyricularia oryzae, respectively, significantly outperforming both famoxadone and pyramoxadone in each pathogen [1]. While 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione itself has not been directly tested in antifungal assays, its free amine enables facile derivatization to install the phenoxypyridine or related pharmacophores identified in the SAR study. This provides a distinct advantage over pre-functionalized oxazolidine-2,4-diones (e.g., 3-phenyl or 3-methyl derivatives) that lack a conjugation handle for introducing antifungal-optimized substituents.

Antifungal Scaffold Potential

Class-level inference

Phenoxypyridine-substituted oxazolidine-2,4-diones reported with EC₅₀ 1.78–2.47 µg/mL against multiple fungal pathogens, outperforming famoxadone.

Amine handle allows installation of antifungal pharmacophores for agrochemical lead discovery.

Compound not directly tested; derivatization required for antifungal evaluation.

Evidence Dimension	Antifungal activity (scaffold optimization potential)
Target Compound Data	Aminopropyl handle enables derivatization to phenoxypyridine-bearing oxazolidine-2,4-diones; activity of derived compounds not yet reported
Comparator Or Baseline	Famoxadone: EC₅₀ = 3 μg/mL (P. viticola); Compound 2-4: EC₅₀ = 1.78-2.47 μg/mL across four fungal pathogens
Quantified Difference	Compound 2-4 (oxazolidine-2,4-dione class) is 1.2-1.7 fold more potent than famoxadone across tested pathogens; 3-aminopropyl derivative offers a synthetic entry point to analogous structures
Conditions	In vitro antifungal assays against R. solani, B. cinerea, S. sclerotiorum, P. oryzae (Liu et al., 2023)

Why This Matters

For agrochemical discovery programs targeting cyt bc1 complex inhibitors, the 3-aminopropyl oxazolidine-2,4-dione scaffold provides a modular starting point for SAR exploration that is not accessible from commercial fungicide scaffolds like famoxadone, which lack a readily derivatizable amine.

• [1] Liu, Y. et al. Synthesis and Antiphytopathogenic Activity of Novel Oxazolidine-2,4-diones Bearing Phenoxypyridine Moiety. Journal of Agricultural and Food Chemistry, 2023, 71(39), 14263-14275. View Source

High-Value Application Scenarios for 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione Procurement

Medicinal Chemistry: Synthesis of Diversified Serine Protease Inhibitor Libraries

The free primary amine of 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione serves as a single-point diversification handle for generating libraries of N-acyl and N-sulfonyl oxazolidine-2,4-diones. Based on the scaffold's validated activity as pseudo-irreversible inhibitors of human neutrophil elastase and proteinase-3, researchers can employ parallel amide coupling or sulfonylation reactions to rapidly explore SAR around the N-substituent. This approach leverages the established dependence of inhibitory potency on the N-substituent identity [1], enabling efficient hit-to-lead optimization without de novo core synthesis for each analog.

Antibiotic Process Chemistry: Oxazolidinone Antibiotic Intermediate Development

The oxazolidine-2,4-dione scaffold is a validated precursor to the oxazolidin-2-one core of linezolid-class antibiotics. Research groups developing novel oxazolidinone antibacterials can utilize 3-(3-aminopropyl)-1,3-oxazolidine-2,4-dione as a key intermediate: cyclization of an appropriate α-hydroxy amide precursor yields the oxazolidine-2,4-dione, which upon mild C4-selective reduction affords the oxazolidin-2-one in high yield [2]. The 3-aminopropyl substituent provides a built-in amine handle for subsequent functionalization (e.g., acetamide formation as in linezolid), streamlining the synthetic route compared to approaches requiring separate introduction of the amine-containing side chain.

Agrochemical Discovery: Cyt bc1 Complex Inhibitor Lead Generation

Given the demonstrated superiority of phenoxypyridine-substituted oxazolidine-2,4-diones over famoxadone and pyramoxadone as antifungal agents [3], the 3-aminopropyl derivative offers a chemically tractable entry point for agrochemical lead discovery. The amine handle can be elaborated to install diverse aromatic or heteroaromatic groups via amide, urea, or reductive amination linkages, enabling systematic exploration of the substituent space identified as critical for cyt bc1 inhibition. This positions the compound as a cost-effective starting material for agrochemical SAR programs targeting resistant fungal pathogens.

Chemical Biology: Bioconjugation and Probe Development

The terminal primary amine enables site-specific bioconjugation to fluorophores, biotin, PEG polymers, or solid supports without requiring protecting group manipulation. The oxazolidine-2,4-dione core's moderate aqueous solubility (predicted LogP -0.9) [4] facilitates conjugation in aqueous buffers, while the scaffold's compatibility with downstream reduction to the oxazolidin-2-one provides access to two distinct chemotypes from a single conjugate. This is particularly valuable for generating chemical probes to study serine hydrolase or cytochrome bc1 complex target engagement.

Application

Selection Property

Validation Focus

Medicinal chemistry library synthesis

Primary amine conjugation handle

N-acyl/N-sulfonyl derivative potency assays

Oxazolidinone antibiotic intermediate

Dione C4-reduction compatibility

C4-reduction yield and purity profiling

Agrochemical lead discovery

Modular amine derivatization

Antifungal activity screening against target strains

Bioconjugation and probe development

Aqueous amine reactivity

Conjugate stability and target engagement assays

• [1] Santana, A. B. et al. N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 2012, 22(12), 3993-3997. View Source
• [2] Greco, A. et al. Convenient Synthesis of the Antibiotic Linezolid via an Oxazolidine-2,4-dione Intermediate. European Journal of Organic Chemistry, 2014, 2014(34), 7614-7620. View Source
• [3] Liu, Y. et al. Synthesis and Antiphytopathogenic Activity of Novel Oxazolidine-2,4-diones Bearing Phenoxypyridine Moiety. Journal of Agricultural and Food Chemistry, 2023, 71(39), 14263-14275. View Source
• [4] PubChem Compound Summary for CID 86262389. National Center for Biotechnology Information. View Source